Cas no 477762-50-8 (Ethyl 4-{5-[(1H-pyrazol-1-yl)methyl]-1,3-thiazol-2-yl}piperazine-1-carboxylate)

• Product Name: Ethyl 4-{5-[(1H-pyrazol-1-yl)methyl]-1,3-thiazol-2-yl}piperazine-1-carboxylate
• CAS No: 477762-50-8
• MF: C₁₄H₁₉N₅O₂S
• MW: 321.39796090126
• CID: 5746193
• PubChem ID: 3765150
• Update Time: 2023-11-11

Ethyl 4-{5-[(1H-pyrazol-1-yl)methyl]-1,3-thiazol-2-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 477762-50-8
• ethyl 4-{5-[(1H-pyrazol-1-yl)methyl]-1,3-thiazol-2-yl}piperazine-1-carboxylate
• 8R-0604
• ethyl4-{5-[(1H-pyrazol-1-yl)methyl]-1,3-thiazol-2-yl}piperazine-1-carboxylate
• ethyl 4-[5-(1H-pyrazol-1-ylmethyl)-1,3-thiazol-2-yl]tetrahydro-1(2H)-pyrazinecarboxylate
• Ethyl 4-[5-(pyrazol-1-ylmethyl)-1,3-thiazol-2-yl]piperazine-1-carboxylate
• AKOS005101803
• Oprea1_746218
• 1-Piperazinecarboxylic acid, 4-[5-(1H-pyrazol-1-ylmethyl)-2-thiazolyl]-, ethyl ester
• Ethyl 4-{5-[(1H-pyrazol-1-yl)methyl]-1,3-thiazol-2-yl}piperazine-1-carboxylate

• Inchi： 1S/C14H19N5O2S/c1-2-21-14(20)18-8-6-17(7-9-18)13-15-10-12(22-13)11-19-5-3-4-16-19/h3-5,10H,2,6-9,11H2,1H3
• InChI Key： CNURWFUTINBMND-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N1CCN(C(=O)OCC)CC1)CN1C=CC=N1

Computed Properties

• Exact Mass: 321.12594604g/mol
• Monoisotopic Mass: 321.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 509.2±60.0 °C(Predicted)
• pka: 5.99±0.10(Predicted)